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Compound of Interest

Compound Name: 2'-Chloroacetanilide

Cat. No.: B1203173 Get Quote

For researchers, scientists, and professionals in drug development, the safe handling and

disposal of chemical reagents is paramount. This guide provides essential, immediate safety

and logistical information for the proper management of 2'-Chloroacetanilide, ensuring the

protection of both laboratory personnel and the environment. Adherence to these procedural

steps is critical for maintaining a safe research environment.

Hazard Overview: 2'-Chloroacetanilide is considered a hazardous substance.[1] It can cause

skin, eye, and respiratory irritation.[1][2][3] Harmful if swallowed, it may also cause skin

sensitization and there is limited evidence of a carcinogenic effect.[1]

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is the first line of defense against

exposure. The following table summarizes the recommended PPE for handling 2'-
Chloroacetanilide.
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Protection Type Equipment Specification/Standard

Eye Protection
Safety glasses with side-

shields or chemical goggles

EN 166 (EU) or OSHA 29 CFR

1910.133 (US)[2][4][5]

Hand Protection Chemical-resistant gloves

Suitable polymers include

polychloroprene, nitrile rubber,

butyl rubber, fluorocaoutchouc,

and polyvinyl chloride.[1]

Skin and Body Protection
Protective clothing, overalls,

and a P.V.C. apron

To prevent skin exposure.[1][2]

[4]

Respiratory Protection Particulate respirator

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator when

necessary, especially in case

of dust generation.[1][4]

It is crucial to inspect gloves for wear and degradation before use and to wash hands

thoroughly after handling the substance.[1][6]

Operational and Handling Plan
Storage:

Store in a tightly closed, original container in a cool, dry, and well-ventilated area.[2][4][7]

Keep away from incompatible materials, particularly strong oxidizing agents.[1][2][5]

Ensure containers are clearly labeled and free from leaks.[1][7]

Handling:

Avoid all personal contact, including the inhalation of dust.[1][7]

Use with adequate ventilation, preferably in a chemical fume hood.[4][8]
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Minimize dust generation and accumulation.[4][5] Do not cut, drill, grind, or weld containers

that may contain residual dust.[1]

Wash hands and any exposed skin thoroughly after handling.[2][3][4] Contaminated clothing

should be removed and washed before reuse.[2][4]

Emergency Procedures
First Aid Measures:

Exposure Route First Aid Protocol

Eye Contact

Immediately rinse with plenty of water for at

least 15 minutes, including under the eyelids.

Seek medical attention.[2][3][4]

Skin Contact

Wash off immediately with soap and plenty of

water while removing all contaminated clothing

and shoes. Get medical attention.[2][3][4]

Inhalation

Remove to fresh air. If not breathing, give

artificial respiration. If breathing is difficult, give

oxygen. Seek medical attention.[2][3][4]

Ingestion

Clean mouth with water. Do NOT induce

vomiting. If conscious and alert, rinse mouth and

drink 2-4 cupfuls of milk or water. Get medical

attention.[2][4]

Spill Response:

A structured approach is necessary for managing spills to prevent exposure and environmental

contamination.
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Caption: Logical workflow for handling a 2'-Chloroacetanilide spill.
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For minor spills, clean up immediately, avoiding dust generation by using dry cleanup

procedures or dampening with water before sweeping.[1][7] For major spills, alert emergency

responders and advise personnel in the area.[1] In both cases, wear appropriate protective

clothing, gloves, safety glasses, and a dust respirator.[1] Use a vacuum cleaner fitted with a

HEPA filter if available.[1][7]

Firefighting Measures:

In case of fire, use foam, dry chemical powder, or carbon dioxide.[1][4]

Firefighters should wear self-contained breathing apparatus and full protective gear.[3][4]

The substance is a combustible solid that burns but propagates flame with difficulty.[1] Dust

clouds may form an explosive mixture with air.[1]

Disposal Plan
All waste containing 2'-Chloroacetanilide must be treated as hazardous waste and handled in

accordance with local, state, and federal regulations.[1]

Step-by-Step Disposal Protocol:

Waste Segregation: Collect all waste materials, including contaminated PPE and spill

cleanup materials, in a designated and clearly labeled hazardous waste container.[8] Do not

mix with other waste streams.[8]

Container Management: Keep waste containers securely sealed.[7] Empty containers should

be treated as if they still contain the product and disposed of as hazardous waste.[8] Do not

rinse empty containers into drains.[1][8]

Final Disposal: Arrange for disposal through a licensed hazardous waste management

company.[8] It is often recommended that such materials be incinerated in a chemical

incinerator.[8] Always consult with your institution's environmental health and safety

department for specific disposal guidelines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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